Cas no 88185-02-8 (Benzenamine, 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product name: Benzenamine, 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 88185-02-8
• MF: C₁₅H₁₃N₃O
• MW: 251.28322
• CID: 641825
• PubChem ID: 13111452

Benzenamine, 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]aniline
• DTXSID00518599
• 88185-02-8
• 2-(5-(p-Tolyl)-1,3,4-oxadiazol-2-yl)aniline

• Inchi： InChI=1S/C15H13N3O/c1-10-6-8-11(9-7-10)14-17-18-15(19-14)12-4-2-3-5-13(12)16/h2-9H,16H2,1H3
• InChI Key： FBZLWXFHUXNOLB-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=CC=C3N

Computed Properties

• Exact Mass: 251.105862047g/mol
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.9Ų